Cas no 2169024-60-4 (3-methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile)

• Product Name: 3-methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile
• CAS No: 2169024-60-4
• MF: C₉H₇N₅
• MW: 185.185380220413
• CID: 5891119
• PubChem ID: 165493572
• Update Time: 2025-07-19

3-methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile
• 2169024-60-4
• EN300-1460978

• Inchi： 1S/C9H7N5/c1-7-8(4-10)6-14(13-7)9-5-11-2-3-12-9/h2-3,5-6H,1H3
• InChI Key： SNBIZJZVKPMCRX-UHFFFAOYSA-N
• SMILES： N1(C2C=NC=CN=2)C=C(C#N)C(C)=N1

Computed Properties

• Exact Mass: 185.07014524g/mol
• Monoisotopic Mass: 185.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.4Ų

Additional information on 3-methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile

Comprehensive Overview of 3-methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2169024-60-4)

3-methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2169024-60-4) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazine and pyrazole rings, serves as a versatile building block for the synthesis of more complex molecules. Its molecular structure, which includes a carbonitrile functional group, makes it particularly valuable for applications in drug discovery and agrochemical research.

The growing interest in 3-methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile can be attributed to its potential role in addressing some of the most pressing challenges in modern science. For instance, researchers are exploring its utility in the development of novel antimicrobial agents, especially in light of the increasing prevalence of antibiotic-resistant bacteria. Additionally, its structural features make it a promising candidate for the design of kinase inhibitors, which are crucial in targeted cancer therapies.

One of the key advantages of 3-methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile is its compatibility with a wide range of chemical reactions. This flexibility allows chemists to modify its structure to enhance specific properties, such as solubility or binding affinity. Recent studies have highlighted its potential in the synthesis of fluorescent probes, which are essential tools for bioimaging and diagnostic applications. The compound's ability to interact with biological targets also makes it a valuable asset in high-throughput screening campaigns.

In the context of material science, 3-methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile has shown promise as a precursor for the development of organic electronic materials. Its conjugated system and electron-withdrawing carbonitrile group contribute to its potential use in organic semiconductors and photovoltaic devices. As the demand for sustainable energy solutions grows, this compound could play a pivotal role in advancing green technology innovations.

Another area where 3-methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile is making waves is in the field of computational chemistry. Researchers are leveraging molecular docking and quantum mechanical calculations to predict its interactions with various biological targets. These computational approaches not only accelerate the drug discovery process but also reduce the need for extensive laboratory experimentation, aligning with the principles of sustainable science.

The synthesis of 3-methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile typically involves multi-step reactions, starting from readily available precursors. Optimizing these synthetic routes is a focal point for many research teams, as it can significantly impact the compound's scalability and cost-effectiveness. Recent advancements in catalytic methods have further streamlined its production, making it more accessible for industrial applications.

Given its diverse applications, 3-methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile is also a subject of interest in intellectual property discussions. Several patents have been filed covering its use in various therapeutic and technological domains, underscoring its commercial potential. As the scientific community continues to uncover new uses for this compound, its market value is expected to rise.

In summary, 3-methyl-1-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2169024-60-4) is a multifaceted compound with broad-ranging implications across multiple disciplines. Its unique structural attributes and functional versatility make it a valuable asset in both academic and industrial settings. As research progresses, this compound is poised to contribute significantly to advancements in healthcare, materials science, and sustainable technology.